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Introduction

Desmethyl Doxylamine-d5 is the deuterated form of Desmethyl Doxylamine, a primary
metabolite of the first-generation antihistamine, Doxylamine. Doxylamine is widely used for its
sedative and antiemetic properties. The introduction of five deuterium atoms into the phenyl
group of Desmethyl Doxylamine creates a stable, isotopically labeled internal standard
essential for quantitative bioanalytical studies. This guide provides a comprehensive overview
of Desmethyl Doxylamine-d5, including its physicochemical properties, a plausible synthetic
route, and its critical application in liquid chromatography-tandem mass spectrometry (LC-
MS/MS) for pharmacokinetic and metabolic studies of Doxylamine.

Physicochemical Properties and Identification

Desmethyl Doxylamine-d5 is primarily available as a research chemical. Its identification is
confirmed by its specific CAS number and consistent molecular formula and weight.
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Property Value Source(s)
) N,N-Dimethyl-2-(phenyl-d5-2-

Chemical Name o _ [1]
pyridinylmethoxy)ethanamine
2-[o-[2-

Synonyms (Dimethylamino)ethoxy]benzyl]  [1]
pyridine-d5
2714484-40-7 (for the

CAS Number racemate) 2983161-60-8 (for [11[2]

R-Desmethyl Doxylamine-d5)

Molecular Formula Ci16H15DsN20 [1112]

Molecular Weight 261.37 g/mol [1][2]
White to off-white solid (for the

Appearance , [3]
succinate salt)
Data not readily available for

N the free base. The non-

Solubility ] ) [4]
deuterated succinate salt is
soluble in water.

Storage 2-8°C in a refrigerator [1]

Metabolic Context of Desmethyl Doxylamine

Doxylamine undergoes metabolism in the liver, primarily through N-demethylation, to form N-

Desmethyl Doxylamine and subsequently N,N-didesmethyldoxylamine.[3][5] Understanding

this pathway is crucial for interpreting pharmacokinetic data and the role of Desmethyl

Doxylamine-d5 as an internal standard.

N-demethylation =kN-DesmethyI Doxylamine) N-demethylation =KN,N-DidesmethyI Doxylamine)

Click to download full resolution via product page

Metabolic pathway of Doxylamine.
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Synthesis of Desmethyl Doxylamine-d5

A detailed, step-by-step synthesis protocol for Desmethyl Doxylamine-d5 is not readily
available in peer-reviewed literature, as it is primarily a commercially available standard.
However, a plausible synthetic route can be extrapolated from the known synthesis of
Doxylamine and its analogues.[6][7] The synthesis would likely involve the coupling of a
deuterated phenyl precursor with a pyridyl derivative, followed by the introduction of the
dimethylaminoethoxy side chain.

A likely synthetic approach would be:

o Grignard Reaction: Reaction of bromobenzene-d5 with magnesium to form the Grignard
reagent, phenyl-d5-magnesium bromide.

o Addition to Pyridine: Addition of the Grignard reagent to 2-acetylpyridine to form 1-(phenyl-
d5)-1-(pyridin-2-yl)ethanol.

» Etherification: Reaction of the resulting alcohol with 2-(dimethylamino)ethyl chloride in the
presence of a strong base, such as sodium amide, to yield Desmethyl Doxylamine-d5.
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Plausible synthetic workflow for Desmethyl Doxylamine-d5.

Application in Bioanalysis: A Detailed Protocol

The primary application of Desmethyl Doxylamine-d5 is as an internal standard (IS) in the
guantitative analysis of Doxylamine and its metabolites in biological matrices by LC-MS/MS.[8]
[9] Its utility stems from its chemical similarity to the analyte, ensuring it behaves similarly
during sample preparation and analysis, thus correcting for variations.

Experimental Protocol: Quantification of Doxylamine in
Human Plasma
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This protocol outlines a typical workflow for the analysis of Doxylamine in human plasma using
Desmethyl Doxylamine-d5 as an internal standard.

1. Materials and Reagents

» Doxylamine analytical standard

o Desmethyl Doxylamine-d5 (Internal Standard)
e Human plasma (K2EDTA as anticoagulant)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

o Ammonium acetate (LC-MS grade)

» Deionized water

2. Sample Preparation (Protein Precipitation)

e Thaw frozen human plasma samples to room temperature.
o Vortex samples to ensure homogeneity.

e To a 100 pL aliquot of plasma in a microcentrifuge tube, add 10 pL of Desmethyl
Doxylamine-d5 working solution (e.g., 100 ng/mL in methanol).

e Add 300 pL of cold acetonitrile to precipitate proteins.

» Vortex the mixture vigorously for 1 minute.

o Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

* Inject a portion of the supernatant (e.g., 5 pL) into the LC-MS/MS system.
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3. LC-MS/MS Conditions

Parameter Condition
High-Performance Liquid Chromatography
LC System (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system
C18 reversed-phase column (e.g., 2.1 x 50 mm,
Column

1.8 um)

Mobile Phase A

0.1% Formic acid and 5 mM Ammonium acetate

in water

Mobile Phase B

0.1% Formic acid in Methanol

Flow Rate 0.4 mL/min
Start at 10% B, increase to 95% B over 3
Gradient minutes, hold for 1 minute, then return to initial

conditions and equilibrate.

Injection Volume

5uL

Column Temperature

40°C

MS System

Triple quadrupole mass spectrometer

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

4. Mass Spectrometry Parameters (MRM Transitions)

The following MRM transitions are typical for Doxylamine and a predicted transition for
Desmethyl Doxylamine. These should be optimized by direct infusion of the analytical
standards.[8][9][10]
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Collision Energy

Compound Precursor lon (m/z) Product lon (m/z) (eV)
e
Doxylamine 271.2 182.1 15
Desmethyl
262.2 167.1 20

Doxylamine-d5 (IS)

Note: The predicted MRM for Desmethyl Doxylamine-d5 is based on the neutral loss of the

dimethylaminoethyl group from the deuterated parent ion.
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Bioanalytical workflow for Doxylamine quantification.
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Conclusion

Desmethyl Doxylamine-d5 is an indispensable tool for researchers and professionals in the

fields of pharmacology, toxicology, and drug development. Its role as a stable, isotopically

labeled internal standard ensures the accuracy and reliability of bioanalytical methods for the

quantification of Doxylamine and its metabolites. This guide provides a foundational

understanding of its properties, synthesis, and, most importantly, its practical application in a

modern analytical laboratory. The provided protocols and workflows serve as a robust starting

point for method development and validation, ultimately contributing to a better understanding

of the pharmacokinetics and metabolism of Doxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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